3-Hydroxy-4-sulfamoylbenzoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Hydroxy-4-sulfamoylbenzoic acid is a benzoic acid derivative characterized by a hydroxyl (-OH) group at position 3 and a sulfamoyl (-SO₂NH₂) group at position 4 on the aromatic ring.
Properties
Molecular Formula |
C7H7NO5S |
|---|---|
Molecular Weight |
217.20 g/mol |
IUPAC Name |
3-hydroxy-4-sulfamoylbenzoic acid |
InChI |
InChI=1S/C7H7NO5S/c8-14(12,13)6-2-1-4(7(10)11)3-5(6)9/h1-3,9H,(H,10,11)(H2,8,12,13) |
InChI Key |
DRJLLKWLEYWQQA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)O)S(=O)(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Hydroxy-4-sulfamoylbenzoic acid typically involves the sulfonation of 3-hydroxybenzoic acid. The reaction is carried out by treating 3-hydroxybenzoic acid with chlorosulfonic acid, followed by neutralization with ammonia to introduce the sulfamoyl group. The reaction conditions include maintaining a controlled temperature and pH to ensure the desired product is obtained with high purity.
Industrial Production Methods: In an industrial setting, the production of 3-Hydroxy-4-sulfamoylbenzoic acid may involve large-scale sulfonation processes using automated reactors. The process is optimized for yield and efficiency, with careful monitoring of reaction parameters to minimize by-products and ensure consistent quality.
Chemical Reactions Analysis
Types of Reactions: 3-Hydroxy-4-sulfamoylbenzoic acid undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.
Reduction: The sulfamoyl group can be reduced to form amines.
Substitution: The compound can undergo electrophilic aromatic substitution reactions, where the hydroxyl and sulfamoyl groups direct incoming substituents to specific positions on the benzene ring.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.
Substitution: Electrophilic reagents like bromine or nitric acid are employed under controlled conditions.
Major Products:
Oxidation: Quinones and related compounds.
Reduction: Amines and other reduced derivatives.
Substitution: Halogenated or nitrated derivatives of 3-Hydroxy-4-sulfamoylbenzoic acid.
Scientific Research Applications
3-Hydroxy-4-sulfamoylbenzoic acid has a wide range of applications in scientific research:
Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in analytical chemistry.
Biology: The compound is studied for its potential biological activities, including enzyme inhibition and antimicrobial properties.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 3-Hydroxy-4-sulfamoylbenzoic acid involves its interaction with specific molecular targets and pathways. For instance, as an inhibitor of cytosolic phospholipase A2α, it prevents the release of arachidonic acid from phospholipids, thereby reducing the production of pro-inflammatory eicosanoids . This inhibition is achieved through the binding of the compound to the active site of the enzyme, blocking its catalytic activity.
Comparison with Similar Compounds
Structural and Functional Group Variations
The table below highlights key structural and functional differences between 3-Hydroxy-4-sulfamoylbenzoic acid and related compounds:
Key Observations:
- Positional Isomerism : The placement of functional groups significantly impacts reactivity and bioactivity. For example, 4-Hydroxybenzoic acid lacks the sulfamoyl group, limiting its use in sulfonamide-based drug design compared to 3-Hydroxy-4-sulfamoylbenzoic acid .
- Electron-Withdrawing vs. Electron-Donating Groups : The sulfamoyl group (-SO₂NH₂) in 3-Hydroxy-4-sulfamoylbenzoic acid is electron-withdrawing, enhancing acidity (pKa ~1.5–2.5) compared to 4-Hydroxybenzoic acid (pKa ~4.5) .
- Biological Activity : Caffeic acid’s dihydroxy and acrylic acid groups confer antioxidant properties, whereas sulfamoyl derivatives are explored for enzyme inhibition (e.g., carbonic anhydrase) .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
